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Compound of Interest |

Compound Name: 2-(Pentyloxy)naphthalene
CAS No.: 31059-19-5
Cat. No.: B15928844
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-
(Pentyloxy)naphthalene, a key intermediate in various chemical syntheses. Due to the limited
availability of direct experimental spectra for this specific compound, this guide presents a
detailed analysis based on predicted values derived from the known spectral data of its lower
alkoxy homologues, namely 2-methoxy, 2-ethoxy, and 2-propoxynaphthalene. This approach
allows for a robust estimation of the expected spectral characteristics.

Predicted Spectral Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 2-(Pentyloxy)naphthalene. These predictions are
founded on the systematic trends observed in the spectral data of homologous 2-
alkoxynaphthalenes.

Table 1: Predicted *H NMR Spectral Data of 2-
(Pentyloxy)naphthalene
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Solvent: CDCls, Reference: TMS (0 ppm)

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
~7.75 d 2H Ar-H
~7.40 m 2H Ar-H
~7.30 m 1H Ar-H
~7.15 m 2H Ar-H
~4.05 t 2H -O-CHz-
~1.85 p 2H -O-CH2-CH2-
~1.45 m 4H -CH2-CH2-CHs
~0.95 t 3H -CHs

Table 2: Predicted **C NMR Spectral Data of 2-

(Pentyloxy)naphthalene

Solvent; CDCIz
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Chemical Shift (6, ppm) Assignment
~157.0 C-O (Aromaitic)
~134.5 Quaternary Ar-C
~129.5 Ar-CH

~129.0 Quaternary Ar-C
~127.5 Ar-CH

~126.5 Ar-CH

~126.0 Ar-CH

~123.5 Ar-CH

~119.0 Ar-CH

~106.5 Ar-CH

~68.0 -O-CH2-

~29.0 -O-CH2-CH:-
~28.0 -CHaz-

~22.5 -CHa-

~14.0 -CHs

Table 3: Predicted IR Spectral Data of 2-
(Pentyloxy)naphthalene
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Wavenumber (cm~?) Intensity Assignment
~3050 Medium Aromatic C-H stretch
~2950-2850 Strong Aliphatic C-H stretch
~1600, 1500, 1460 Medium-Strong Aromatic C=C stretch

Aryl-Alkyl ether C-O stretch
~1250 Strong )

(asymmetric)

Aryl-Alkyl ether C-O stretch
~1030 Strong )

(symmetric)

Aromatic C-H out-of-plane
~830-750 Strong

bend

Table 4: Predicted Mass Spectrometry Data of 2-
(Pentyloxy)naphthalene
m/z

Relative Intensity Assignment
214 Moderate [M]* (Molecular lon)
) [M - CsHio]* (McLafferty
144 High
rearrangement)
115 Moderate [CoH7]+
71 Moderate [CsHaa]*

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectral data presented
above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and 13C NMR spectra to elucidate the chemical structure
of 2-(Pentyloxy)naphthalene.
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Methodology:

o Sample Preparation: Dissolve approximately 10-20 mg of 2-(Pentyloxy)naphthalene in 0.6-
0.7 mL of deuterated chloroform (CDCIs). Add a small amount of tetramethylsilane (TMS) as
an internal standard (0 ppm).

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).
e 1H NMR Acquisition:

o Acquire the spectrum at room temperature.

o Use a standard pulse sequence (e.g., zg30).

o Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10
ppm).

o Optimize the receiver gain.

o Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16
scans).

e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30) to simplify
the spectrum to single lines for each carbon.

o Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160
ppm).

o Alarger number of scans will be required compared to *H NMR to achieve a good signal-
to-noise ratio (typically 128 scans or more).

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Calibrate the spectra using the TMS signal at 0 ppm.

Infrared (IR) Spectroscopy
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Obijective: To identify the functional groups present in 2-(Pentyloxy)naphthalene.
Methodology:
o Sample Preparation (Attenuated Total Reflectance - ATR):

o Place a small amount of the solid 2-(Pentyloxy)naphthalene sample directly onto the
ATR crystal.

o Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

 Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR
accessory.

o Data Acquisition:
o Record a background spectrum of the empty ATR crystal.
o Record the sample spectrum over the mid-IR range (typically 4000-400 cm~1).
o Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

o Data Processing: The software will automatically ratio the sample spectrum against the
background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-
(Pentyloxy)naphthalene.

Methodology:

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

« lonization: Utilize Electron lonization (El) at a standard energy of 70 eV to induce
fragmentation.
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e Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
quadrupole or time-of-flight (TOF) mass analyzer.

o Detection: Detect the ions using an electron multiplier or other suitable detector.

o Data Acquisition: Record the mass spectrum, plotting the relative abundance of each ion

versus its m/z value.

Visualizations

The following diagrams illustrate the workflow for spectral data acquisition and the logical
relationship of the spectroscopic techniques in structure elucidation.
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Workflow for Spectroscopic Analysis of 2-(Pentyloxy)naphthalene

Sample Preparation

Synthesis of
2-(Pentyloxy)naphthalene

:

Purification

:

——————————————— Pure Sample [-—-———==—-=—=——--

Data Acquisition

NMR Spectroscopy IR Spectroscopy
(*H and 3C) (FTIR-ATR)
Data Analysis [& Interpretation
Chemical Shifts, Characteristic Absorptions Molecular lon Peak,

Coupling Constants,
Integration

(Functional Groups) Fragmentation Pattern

Structure Elucidation

Proposed Structure of

2-(Pentyloxy)naphthalene

Click to download full resolution via product page

Caption: Workflow of Spectral Data Acquisition and Analysis.
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Logical Relationship of Spectroscopic Data in Structure Elucidation

2-(Pentyloxy)naphthalene
Structure
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MassvSpectr( metry

H NMR:
- Number of proton environments

FTIR:
- Presence of C-O ether linkage

- Number of carbon environments L
- Presence of aromatic ring

- Chemical environment of carbons

- Chemical environment of protons
- Adjacent protons (coupling)

- Presence of aliphatic C-H

Click to download full resolution via product page

Caption: Spectroscopic Data in Structure Elucidation.

« To cite this document: BenchChem. [Spectral Analysis of 2-(Pentyloxy)naphthalene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15928844/docs#spectral-analysis-of-2-pentyloxy-
naphthalene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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